Cas no 937638-36-3 (N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine)

• Product Name: N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine
• CAS No: 937638-36-3
• MF: C₁₀H₁₆N₂
• MW: 164.247442245483
• MDL: MFCD08572168
• CID: 1075627
• PubChem ID: 16640568
• Update Time: 2025-05-24

N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine
• N-methyl-1-(3-methylpyridin-2-yl)propan-2-amine(SALTDATA: FREE)
• SB53814
• AKOS003237333
• N-Methyl-1-(3-methyl-2-pyridinyl)-2-propanamine, AldrichCPR
• DTXSID60586310
• 937638-36-3
• AKOS016345097
• FT-0683391
• STK352565

• MDL： MFCD08572168
• Inchi： 1S/C10H16N2/c1-8-5-4-6-12-10(8)7-9(2)11-3/h4-6,9,11H,7H2,1-3H3
• InChI Key： MCBVILIYABTIRH-UHFFFAOYSA-N
• SMILES： N(C)C(C)CC1C(C)=CC=CN=1

Computed Properties

• Exact Mass: 164.13100
• Monoisotopic Mass: 164.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• PSA: 24.92000
• LogP: 1.93130

N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine Security Information

• HazardClass：IRRITANT

Additional information on N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine

Professional Introduction to N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine (CAS No. 937638-36-3)

N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine, with the chemical formula C₁₀H₁₅N, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound is characterized by its complex molecular structure, which includes a pyridine ring and an amine functional group. The CAS number 937638-36-3 uniquely identifies this substance, ensuring precise classification and communication within the scientific community.

The structural integrity of N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine makes it a versatile intermediate in the synthesis of various bioactive molecules. The presence of the pyridine moiety enhances its potential for interaction with biological targets, while the amine group provides a site for further functionalization. These features have garnered considerable interest from researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of drugs targeting neurological and inflammatory disorders. N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine has emerged as a promising candidate in this domain due to its ability to modulate neurotransmitter activity. Studies have indicated that derivatives of this compound exhibit potential in alleviating symptoms associated with conditions such as depression and chronic pain.

The synthesis of N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution are commonly employed in its preparation. The optimization of these synthetic pathways is crucial for scalability and cost-effectiveness in industrial applications.

Recent advancements in computational chemistry have facilitated the design of more efficient synthetic routes for N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine. Molecular modeling studies have revealed insights into the reactivity of key functional groups, enabling chemists to predict and manipulate reaction outcomes with greater accuracy. These computational tools are indispensable in modern drug discovery pipelines.

The pharmacological profile of N-Methyl-1-(3-methylpyridin-2-yl)propan-2-amine has been extensively studied in preclinical models. Research has demonstrated its potential as a scaffold for developing drugs with enhanced selectivity and reduced side effects. The compound's ability to interact with specific enzymes and receptors makes it a valuable building block for medicinal chemists.

In clinical trials, N-Methyl-substituted compounds have shown promise in treating various diseases by targeting pathological pathways at the molecular level. The structural features of N-Methyl-1-(3-methylpyridin-2-y)lpropan - 2 - amine align well with this approach, suggesting its utility in addressing unmet medical needs. Further investigation is warranted to fully elucidate its therapeutic potential.

The role of N-Methyl - 1 - ( 3 - methylpyridin - 2 - yl ) propan - 2 - amine extends beyond its direct pharmacological applications. It serves as a critical intermediate in the production of more complex molecules designed to interact with biological systems. This underscores its importance in both academic research and industrial pharmaceutical manufacturing.

The future of drug development is likely to see increased utilization of compounds like N-Methyl - 1 - ( 3 - methylpyridin - 2 - yl ) propan - 2 - amine due to their structural versatility and functional adaptability. As research progresses, new derivatives and analogs will be synthesized, offering novel therapeutic strategies across multiple disease areas.

In conclusion, N-Methyl - 1 - ( 3 - methylpyridin - 2 - yl ) propan - 2 - amine (CAS No. 937638-36-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural attributes and promising biological activities position it as a cornerstone compound in modern drug discovery efforts. Continued research into this molecule will undoubtedly yield groundbreaking developments in medicine.